Cas no 586-42-5 (3-Acetylbenzoic acid)

• Product Name: 3-Acetylbenzoic acid
• CAS No: 586-42-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00045847
• CID: 38530
• PubChem ID: 220324
• Update Time: 2025-08-02

3-Acetylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetylbenzoic acid
• 3-Acetophenonecarboxylic Acid
• 3'-Acetophenonecarboxylic Acid
• CHZPJUSFUDUEMZ-UHFFFAOYSA-N
• 3-Acetylbenzoicacid
• ACETOPHENONE-3-CARBOXYLIC ACID
• InChI=1/C9H8O3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-5H,1H3,(H,11,12)
• Benzoic acid, 3-acetyl-
• NSC-2932
• CS-W018492
• 3-acetyl-benzoic acid
• CK2180
• SCHEMBL246827
• SY010673
• 3-Acetylbenzoic acid, 98%
• EN300-86148
• 3-(1-Oxoethyl)benzoic acid
• 3-acetyl benzoic acid
• 586-42-5
• AKOS005171601
• AE-562/43460672
• DTXSID40277572
• NSC2932
• MFCD00045847
• AMY23806
• PS-3016
• FT-0632448
• Z1203161684
• CHZPJUSFUDUEMZ-UHFFFAOYSA-
• m-acetylbenzoic acid
• STK503902
• A1652
• Benzoyl methide-m-carboxylic;
• ALBB-006410
• DB-022168
• DTXCID30228730
• FA57262
• 629-958-3

• MDL： MFCD00045847
• Inchi： 1S/C9H8O3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： CHZPJUSFUDUEMZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Not available
• Density: 1.2132 (rough estimate)
• Melting Point: 161.0 to 167.0 deg-C
• Boiling Point: 342.8 ℃ at 760 mmHg
• Flash Point: 175.3℃
• Refractive Index: 1.5380 (estimate)
• PSA: 54.37000
• LogP: 1.58740
• Solubility: Not available

3-Acetylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Acetylbenzoic acid

Recent Advances in the Research of 3-Acetylbenzoic Acid (CAS: 586-42-5)

3-Acetylbenzoic acid (CAS: 586-42-5) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in drug discovery and development, particularly in the design of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-acetylbenzoic acid as a building block for the synthesis of COX-2 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The study utilized molecular docking simulations to optimize the binding affinity of these derivatives to the COX-2 enzyme, providing valuable insights for future drug design.

In another recent investigation, 3-acetylbenzoic acid was employed in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's acetyl and carboxyl functional groups were modified to enhance its binding to specific oncogenic proteins. Preliminary results showed promising antiproliferative effects in vitro, particularly against breast and lung cancer cell lines. These findings were detailed in a 2024 article in Bioorganic & Medicinal Chemistry Letters.

Advancements in synthetic methodologies have also been reported. A 2023 paper in Organic Process Research & Development described an efficient, scalable synthesis of 3-acetylbenzoic acid using continuous flow chemistry. This approach improved yield (85%) and purity (>99%) while reducing environmental impact compared to traditional batch processes. The optimized protocol is expected to facilitate large-scale production for pharmaceutical applications.

The compound's potential in neurodegenerative disease research has emerged as a new area of interest. A 2024 study in ACS Chemical Neuroscience identified 3-acetylbenzoic acid derivatives as modulators of α-synuclein aggregation, a key pathological feature of Parkinson's disease. The researchers used nuclear magnetic resonance (NMR) spectroscopy to characterize the interaction between the compound and α-synuclein, revealing specific binding sites that could be targeted for therapeutic intervention.

In conclusion, recent research on 3-acetylbenzoic acid (586-42-5) demonstrates its versatility as a pharmaceutical intermediate and its potential in addressing various medical challenges. The compound's unique chemical structure allows for diverse modifications, making it valuable for drug discovery across multiple therapeutic areas. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance promising candidates toward clinical development.